Anti-hepatic fibrosis
Anti-hepatic fibrosis
ICD: R99Ontology ID: DOID:0060002
Description
Anti-hepatic fibrosis refers to therapeutic strategies aimed at preventing, halting, or reversing the progression of hepatic fibrosis. Hepatic fibrosis is a pathological wound-healing response characterized by excessive accumulation of extracellular matrix proteins in the liver, leading to scar tissue formation. This process, if unchecked, can advance to cirrhosis, liver failure, and hepatocellular carcinoma. Anti-fibrotic approaches target various cellular and molecular pathways involved in fibrogenesis, including stellate cell activation, inflammation, and oxidative stress.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
MMP2
基因: MMP2Enzyme
TGFB1
基因: TGFB1Growth Factor
ACTA2
基因: ACTA2
COL1A1
基因: COL1A1
TIMP1
基因: TIMP1
Statistics
Treatment Compounds5
Metadata
Created At2/2/2026
Updated At2/15/2026




